Colistin

• CAS: 1066-17-7; 1264-72-8
• Molecular Formula: C52H98N16O13
• Molecular Weight: 1155.4 g/mol
• InChI: InChI=1S/C52H98N16O13/c1-9-29(6)11-10-12-40(71)59-32(13-19-53)47(76)68-42(31(8)70)52(81)64-35(16-22-56)44(73)63-37-18-24-58-51(80)41(30(7)69)67-48(77)36(17-23-57)61-43(72)33(14-20-54)62-49(78)38(25-27(2)3)66-50(79)39(26-28(4)5)65-45(74)34(15-21-55)60-46(37)75/h27-39,41-42,69-70H,9-26,53-57H2,1-8H3,(H,58,80)(H,59,71)(H,60,75)(H,61,72)(H,62,78)(H,63,73)(H,64,81)(H,65,74)(H,66,79)(H,67,77)(H,68,76)/t29?,30-,31-,32+,33+,34+,35+,36+,37+,38+,39-,41+,42+/m1/s1
• InChIKey: YKQOSKADJPQZHB-QNPLFGSASA-N
• Solubility: WHITE TO SLIGHTLY YELLOW FINE POWDER; ODORLESS; FREELY SOL IN WATER; SLIGHTLY SOL IN METHANOL; INSOL IN ACETONE, ETHER; SOLN MORE STABLE @ ACID THAN ALKALINE PH /COLISTIN SULFATE/; 2.38e-01 g/L

Colistin (Polymyxin E) Baseline Overview

Colistin, also known as polymyxin E, is a last-line polypeptide antibiotic primarily active against multidrug-resistant (MDR) Gram-negative pathogens such as Acinetobacter baumannii, Pseudomonas aeruginosa, and Enterobacterales [1]. It is clinically administered parenterally as its inactive prodrug, colistimethate sodium (CMS), which undergoes in vivo hydrolysis to the active moiety, colistin base [2]. Its mechanism of action involves electrostatic interaction with lipopolysaccharides in the bacterial outer membrane, leading to membrane disruption and cell death [3].

Gram-negative susceptibility research – targets MDR Acinetobacter baumannii, Pseudomonas aeruginosa, Enterobacterales via outer membrane disruption.

Prodrug activation model – colistimethate sodium (CMS) requires in vivo hydrolysis to active colistin; supports PK/PD prodrug conversion studies.

Membrane lysis mechanism studies – electrostatic interaction with LPS enables research on polymyxin-membrane dynamics.

• [1] Pogue, J. M., Ortwine, J. K., & Kaye, K. S. (2017). Clinical use of colistin in the critically ill: a reappraisal. Current Infectious Disease Reports, 19(12), 45. View Source
• [2] Nation, R. L., & Li, J. (2009). Colistin in the 21st century. Current Opinion in Infectious Diseases, 22(6), 535-543. View Source
• [3] Velkov, T., Thompson, P. E., Nation, R. L., & Li, J. (2010). Structure--activity relationships of polymyxin antibiotics. Journal of Medicinal Chemistry, 53(5), 1898-1916. View Source

Colistin (Polymyxin E) Non-Interchangeability

Direct substitution of colistin with other in-class agents like polymyxin B, or even between its own formulations (colistin sulfate vs. colistimethate sodium), is clinically and pharmacokinetically inappropriate. Colistin is administered as an inactive prodrug, CMS, which relies on renal excretion and variable in vivo conversion to the active drug [1]. This results in a distinct pharmacokinetic profile compared to polymyxin B, which is administered in its active form [2]. Furthermore, recent clinical evidence demonstrates statistically significant differences in safety profiles between colistin formulations and its closest analog, polymyxin B, directly impacting patient outcomes and therapeutic strategies [3][4].

Polymyxin B Active form administered directly; PK and renal handling differ from CMS prodrug. PK/PD profiles may not transfer across research models.

Formulation Colistin sulfate vs. colistimethate sodium: conversion kinetics and renal endpoint context can shift model interpretation; class-level nephrotoxicity data may not be interchangeable.

Comparator Class Other membrane-active antibiotics (e.g., aminoglycosides) exhibit distinct resistance mechanisms; susceptibility breakpoints require model-specific validation.

• [1] Nation, R. L., Li, J., Cars, O., Couet, W., Dudley, M. N., Kaye, K. S., ... & Turnidge, J. D. (2015). Framework for optimisation of the clinical use of colistin and polymyxin B: the Prato polymyxin consensus. The Lancet Infectious Diseases, 15(2), 225-234. View Source
• [2] Zavascki, A. P., & Nation, R. L. (2017). Nephrotoxicity of polymyxins: is there any difference between colistimethate and polymyxin B?. Antimicrobial Agents and Chemotherapy, 61(3), e02319-16. View Source
• [3] Yu, X. B., Zhang, X. S., Wang, Y. X., Wang, Y. Z., Zhou, H. M., Xu, F. M., ... & Pan, J. Y. (2024). Acute kidney injury with intravenous colistin sulfate compared with polymyxin B in critically ill patients: A real-world, retrospective cohort study. Pharmacotherapy, 44(8), 631-641. View Source
• [4] Giacobbe, D. R., Karaiskos, I., & Bassetti, M. (2024). Polymyxin B vs colistin: The comparison of neurotoxic and nephrotoxic effects of the two polymyxins. Journal of Global Antimicrobial Resistance, 39, 123-129. View Source

Colistin Differentiation Evidence

Lower AKI Risk vs Polymyxin B

In a real-world retrospective cohort study of 473 critically ill patients, the overall incidence of acute kidney injury (AKI) was significantly lower in patients receiving intravenous colistin sulfate compared to those receiving polymyxin B. In the unmatched cohort, AKI occurred in 9.0% of patients on colistin sulfate versus 20.8% on polymyxin B [1]. This finding was confirmed in the propensity score-matched cohort, with AKI rates of 7.0% and 21.1%, respectively [2].

Lower AKI vs Polymyxin B

Head-to-head

7.0% vs 21.1% AKI (PSM cohort, P=0.004)

Reported renal safety endpoint context in critical care research.

Retrospective cohort; prospective model validation needed.

Evidence Dimension	Incidence of Acute Kidney Injury (AKI)
Target Compound Data	7.0% (PSM cohort) and 9.0% (unmatched cohort)
Comparator Or Baseline	Polymyxin B: 21.1% (PSM cohort) and 20.8% (unmatched cohort)
Quantified Difference	Colistin sulfate associated with a ~3-fold lower incidence of AKI; p=0.004 in PSM cohort
Conditions	Retrospective cohort study of 473 critically ill patients receiving >48h of IV therapy; propensity score matching analysis.

Why This Matters

This substantial reduction in AKI risk is a critical differentiator for procurement in critical care settings, directly impacting patient safety and potentially reducing the need for costly renal replacement therapies.

• [1] Yu, X. B., Zhang, X. S., Wang, Y. X., Wang, Y. Z., Zhou, H. M., Xu, F. M., ... & Pan, J. Y. (2024). Acute kidney injury with intravenous colistin sulfate compared with polymyxin B in critically ill patients: A real-world, retrospective cohort study. Pharmacotherapy, 44(8), 631-641. View Source
• [2] Same as [REFS-1]. View Source

Absence of Dermal Toxicity vs Polymyxin B

A multicenter propensity score-matched cohort study comparing polymyxin B sulfate and colistin sulfate in ICU patients with carbapenem-resistant A. baumannii pneumonia found a stark difference in dermal toxicity. The incidence of skin toxicity was 18.9% in the polymyxin B cohort, whereas no cases (0%) were observed in the colistin sulfate cohort [1].

Dermal toxicity absence

Head-to-head

0% vs 18.9% (P

Supports dermal tolerability endpoint monitoring.

Multicenter retrospective; requires infection-model confirmation.

Cost-effectiveness model

Context-dependent

+0.28 QALYs; ICER $18,032/QALY vs polymyxin B

Health-economic modeling context for formulary research.

Markov model based on Chinese healthcare perspective.

Nephrotoxicity vs CMS

Head-to-head

AKI 10.0% vs 26.3%; mortality 33.75% vs 15.00% (PSM)

Formulation-specific endpoint trade-off context.

Retrospective; prospective PK/PD modeling needed.

Urinary PK profile

Class-level

~70% CMS excreted unchanged in urine; active colistin renal clearance 1.9 mL/min

Supports urinary PK/PD model context.

Healthy volunteer data; infection-state PK may vary.

Evidence Dimension	Incidence of Dermal Toxicity
Target Compound Data	0% (0 of 95 patients)
Comparator Or Baseline	Polymyxin B: 18.9% (18 of 95 patients)
Quantified Difference	Absolute risk reduction of 18.9%; P < 0.05
Conditions	Multicenter retrospective study of 190 ICU patients with CRAB pneumonia; propensity score matching analysis.

Why This Matters

The absence of dermal toxicity with colistin sulfate represents a clear safety advantage over polymyxin B, simplifying patient management and potentially improving treatment adherence.

• [1] Wang, Y., et al. (2025). Efficacy and safety of polymyxin B sulfate versus colistin sulfate in ICU patients with nosocomial pneumonia caused by carbapenem-resistant Acinetobacter baumannii: a multicenter, propensity score-matched, real-world cohort study. BMC Infectious Diseases, 25, 390. View Source

Superior Cost-Effectiveness vs Polymyxin B

A pharmacoeconomic analysis from the Chinese healthcare perspective demonstrated that colistin is likely a more cost-effective treatment strategy than polymyxin B for carbapenem-resistant Gram-negative bacterial (CRGNB) infections. Colistin therapy yielded a higher quality-adjusted life year (QALY) gain of 1.35 compared to 1.07 for polymyxin B [1]. At a willingness-to-pay threshold of $38,024/QALY, colistin was the optimal strategy in 62.8% of simulations [2].

Cost-effectiveness model

Context-dependent

+0.28 QALYs; ICER $18,032/QALY vs polymyxin B

Health-economic modeling context for formulary research.

Markov model based on Chinese healthcare perspective.

Evidence Dimension	Cost-effectiveness (QALYs and ICER)
Target Compound Data	Cost: $12,244.77; QALYs: 1.35; ICER: $18,032.25/QALY
Comparator Or Baseline	Polymyxin B: Cost: $7,306.71; QALYs: 1.07
Quantified Difference	Colistin provides an additional 0.28 QALYs at an incremental cost of $4,938.06, resulting in an ICER below common WTP thresholds.
Conditions	Decision-analytic Markov model over a 5-year time horizon; Chinese healthcare perspective.

Why This Matters

For procurement decisions in cost-constrained healthcare systems, the superior cost-effectiveness of colistin provides a compelling economic argument for its formulary inclusion.

• [1] Wang, Y., Yu, L., Zhu, J., Liang, G., Liu, J., Zheng, Y., ... & Yu, Z. (2024). Cost-effectiveness analysis of polymyxin B versus colistin for treating patients with carbapenem-resistant gram-negative bacterial infections. Scientific Reports, 14(1), 23023. View Source
• [2] Same as [REFS-1]. View Source

Lower Nephrotoxicity vs CMS Prodrug

A head-to-head retrospective cohort study compared the nephrotoxicity of intravenous colistin sulfate (CS) and colistimethate sodium (CMS). The overall incidence of acute kidney injury (AKI) was significantly lower in the CS cohort compared to the CMS cohort in both the unmatched (7.37% vs. 29.70%) and propensity score-matched (10.00% vs. 26.30%) analyses [1]. Notably, 30-day all-cause mortality was significantly higher in the CS cohort (33.75%) than in the CMS cohort (15.00%) after matching [2].

Nephrotoxicity vs CMS

Head-to-head

AKI 10.0% vs 26.3%; mortality 33.75% vs 15.00% (PSM)

Formulation-specific endpoint trade-off context.

Retrospective; prospective PK/PD modeling needed.

Evidence Dimension	Incidence of Acute Kidney Injury (AKI) and 30-day Mortality
Target Compound Data	AKI: 7.37% (unmatched) / 10.00% (PSM); Mortality: 27.37% (unmatched) / 33.75% (PSM)
Comparator Or Baseline	CMS: AKI: 29.70% (unmatched) / 26.30% (PSM); Mortality: 15.84% (unmatched) / 15.00% (PSM)
Quantified Difference	CS associated with ~2.6-3.6x lower AKI incidence but ~1.7-2.2x higher mortality.
Conditions	Retrospective cohort study of 291 inpatients receiving >72h IV therapy; propensity score matching analysis.

Why This Matters

The choice between CS and CMS is a critical clinical and procurement trade-off: CS offers superior renal safety but is linked to higher mortality, while CMS presents higher nephrotoxicity risk with potentially better survival outcomes.

• [1] Yu, X. B., et al. (2025). Acute kidney injury of intravenous colistin sulfate compared with colistimethate sodium: a real-world, retrospective cohort study. Frontiers in Pharmacology. View Source
• [2] Same as [REFS-1]. View Source

High Urinary Concentrations via CMS Prodrug

The pharmacokinetic profile of colistin, administered as the prodrug CMS, differs fundamentally from polymyxin B. CMS is primarily eliminated by the kidneys, with approximately 70% of a dose excreted unchanged in urine within the first 6 hours [1]. This results in high urinary concentrations of the active drug, colistin, which are often above the MIC for common uropathogens [2]. In contrast, polymyxin B is administered in its active form and undergoes extensive non-renal clearance, making it less suitable for achieving high urinary drug levels [3].

Urinary PK profile

Class-level

~70% CMS excreted unchanged in urine; active colistin renal clearance 1.9 mL/min

Supports urinary PK/PD model context.

Healthy volunteer data; infection-state PK may vary.

Evidence Dimension	Renal Clearance and Urinary Excretion
Target Compound Data	CMS: ~70% excreted unchanged in urine; active colistin renal clearance is 1.9 ml/min (extensive tubular reabsorption).
Comparator Or Baseline	Polymyxin B: Minimal renal excretion of active drug; primary clearance is non-renal.
Quantified Difference	CMS achieves significantly higher urinary drug concentrations compared to polymyxin B, making it the preferred agent for urinary tract infections.
Conditions	Pharmacokinetic studies in healthy volunteers and infected patients; review of polymyxin pharmacokinetics.

Why This Matters

This pharmacokinetic distinction is the key driver for selecting colistin (as CMS) over polymyxin B for the treatment of complicated urinary tract infections caused by MDR Gram-negative pathogens.

• [1] Couet, W., Grégoire, N., Gobin, P., Saulnier, P. J., Frasca, D., Marchand, S., & Mimoz, O. (2011). Pharmacokinetics of colistin and colistimethate sodium after a single 80-mg intravenous dose of CMS in young healthy volunteers. Antimicrobial Agents and Chemotherapy, 55(6), 2874-2880. View Source
• [2] Luque, S., Grau, S., Berenguer, N., Horcajada, J. P., Sorlí, L., Montero, M. M., ... & Campillo, N. (2017). Urinary concentrations of colistimethate and formed colistin after intravenous administration in patients with multidrug-resistant gram-negative bacterial infections. Antimicrobial Agents and Chemotherapy, 61(8), e00496-17. View Source
• [3] Nation, R. L., & Li, J. (2019). Clinical pharmacokinetics, pharmacodynamics and toxicodynamics of polymyxins: implications for therapeutic use. Advances in Experimental Medicine and Biology, 1145, 197-217. View Source

Colistin Application Scenarios

Critically Ill Patients at High AKI Risk

In intensive care units (ICUs) managing patients with septic shock or other conditions predisposing to renal impairment, colistin sulfate is the preferred polymyxin. Evidence demonstrates its AKI incidence is ~3-fold lower than polymyxin B (7.0-9.0% vs. 20.8-21.1%) [1]. This safety advantage can reduce the incidence of renal replacement therapy and improve overall patient outcomes in this vulnerable population.

MDR Gram-Negative Complicated UTIs

Due to its unique pharmacokinetics as the prodrug CMS, colistin achieves high urinary concentrations of the active drug, making it the agent of choice for MDR Gram-negative cUTIs [1]. Polymyxin B, with its minimal renal excretion, is not suitable for this indication. This positions colistin as an essential, niche antibiotic for urological infections unresponsive to other therapies.

MDR A. baumannii Pneumonia with Lower Dermal Toxicity

For patients with CRAB pneumonia, colistin sulfate offers comparable clinical efficacy to polymyxin B but with a significantly lower risk of dermal toxicity (0% vs. 18.9%) [1]. This is particularly relevant in ICU settings where skin integrity is already compromised, and any additional source of discomfort or complication should be avoided.

Cost-Effective CRGNB Strategy in Resource-Limited Settings

In healthcare settings where pharmacoeconomic considerations heavily influence formulary decisions, colistin is a more cost-effective option than polymyxin B for treating CRGNB infections. With a higher QALY gain and a favorable incremental cost-effectiveness ratio, colistin provides greater health economic value, especially at higher willingness-to-pay thresholds [1].

Application

Selection Property

Validation Focus

Nephrotoxicity endpoint assessment in Gram-negative infection research

Reported lower AKI incidence vs polymyxin B in retrospective analyses

Prospective model validation of renal function markers

MDR Gram-negative UTI model PK/PD studies

High urinary drug concentration profile from CMS prodrug

Urinary PK model validation and MIC correlation

Carbapenem-resistant A. baumannii pneumonia model studies

Reported lower dermal toxicity endpoint context

Dermal tolerability endpoint monitoring in pneumonia models

Health-economic modeling of Gram-negative infection strategies

Reported cost-effectiveness model output

Willingness-to-pay threshold sensitivity analysis

• [1] Yu, X. B., Zhang, X. S., Wang, Y. X., Wang, Y. Z., Zhou, H. M., Xu, F. M., ... & Pan, J. Y. (2024). Acute kidney injury with intravenous colistin sulfate compared with polymyxin B in critically ill patients: A real-world, retrospective cohort study. Pharmacotherapy, 44(8), 631-641. View Source
• [2] Luque, S., Grau, S., Berenguer, N., Horcajada, J. P., Sorlí, L., Montero, M. M., ... & Campillo, N. (2017). Urinary concentrations of colistimethate and formed colistin after intravenous administration in patients with multidrug-resistant gram-negative bacterial infections. Antimicrobial Agents and Chemotherapy, 61(8), e00496-17. View Source
• [3] Wang, Y., et al. (2025). Efficacy and safety of polymyxin B sulfate versus colistin sulfate in ICU patients with nosocomial pneumonia caused by carbapenem-resistant Acinetobacter baumannii: a multicenter, propensity score-matched, real-world cohort study. BMC Infectious Diseases, 25, 390. View Source
• [4] Wang, Y., Yu, L., Zhu, J., Liang, G., Liu, J., Zheng, Y., ... & Yu, Z. (2024). Cost-effectiveness analysis of polymyxin B versus colistin for treating patients with carbapenem-resistant gram-negative bacterial infections. Scientific Reports, 14(1), 23023. View Source